1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-phenylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C18H18ClNO4S/c19-15-6-8-16(9-7-15)25(23,24)20-12-10-18(11-13-20,17(21)22)14-4-2-1-3-5-14/h1-9H,10-13H2,(H,21,22)
• InChI Key: RUKVZKQCIHJKQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)C(=O)O)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClNO4S
• Molecular Weight: 379.9 g/mol
• CAS No.: 710990-75-3

Description

IUPAC Name: 1-[(4-Chlorophenyl)sulfonyl]piperidine-4-carboxylic acid Synonyms: 1-(4-Chloro-benzenesulfonyl)-piperidine-4-carboxylic acid; 1-[(4-Chlorophenyl)sulfonyl]-4-piperidinecarboxylic acid . Molecular Formula: C₁₂H₁₄ClNO₄S Molecular Weight: 303.79 g/mol (calculated) Key Features:

• A piperidine ring substituted at the 1-position with a 4-chlorophenylsulfonyl group and at the 4-position with a carboxylic acid.
• Applications: Investigated as a pharmaceutical intermediate, with structural motifs common in enzyme inhibitors and receptor ligands .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-phenylpiperidine under basic conditions to form the sulfonylated intermediate. This intermediate is then subjected to carboxylation to introduce the carboxylic acid group.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfonyl group or the carboxylic acid group.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic substitution reactions typically require strong acids or bases as catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used to study enzyme interactions and receptor binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, affecting their function. The carboxylic acid group can participate in hydrogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The target compound’s structural analogs differ in sulfonyl substituents, piperidine modifications, and functional groups. Key comparisons are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Sulfonyl Substituent	Piperidine Substituent	Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
Target Compound (TC)	4-Chlorophenyl	4-Carboxylic acid	Carboxylic acid	C₁₂H₁₄ClNO₄S	303.79	High polarity; enzyme inhibition potential
1-[(4-Chlorophenoxy)acetyl]piperidine-4-carboxylic acid (Ev1)	4-Chlorophenoxyacetyl	4-Carboxylic acid	Carboxylic acid	C₁₄H₁₆ClNO₄	297.73	Reduced electrophilicity due to ether linkage; possible prodrug candidate
Ethyl 1-[(4-chlorophenyl)sulfonyl]piperidine-4-carboxylate (Ev10)	4-Chlorophenyl	4-Carboxylate ethyl ester	Ester	C₁₄H₁₈ClNO₄S	331.82	Increased lipophilicity; prodrug design
1-[(2,6-Dichlorophenyl)sulfonyl]piperidine-4-carboxylic acid (Ev14)	2,6-Dichlorophenyl	4-Carboxylic acid	Carboxylic acid	C₁₂H₁₃Cl₂NO₄S	338.20	Enhanced steric hindrance; altered receptor binding
1-[(4-Methylphenyl)sulfonyl]-N-(2-phenylethyl)-4-piperidinecarboxamide (Ev5)	4-Methylphenyl	4-Carboxamide (phenethyl)	Amide	C₂₁H₂₄N₂O₃S	384.49	Reduced acidity; improved metabolic stability

Functional Group Impact

Carboxylic Acid vs. Ester/Amide

• TC (Carboxylic Acid) : High water solubility (logP ~1.2 estimated) due to ionization at physiological pH (pKa ~4.5). Suitable for ionic interactions in biological targets .
• Ethyl Ester (Ev10) : Increased logP (~3.1 predicted), enhancing membrane permeability. Hydrolyzes in vivo to release active acid .
• Amide (Ev5): Neutral charge at physiological pH; improved stability against esterases. Potential for CNS penetration due to lipophilicity .

Sulfonyl Substituent Effects

• 4-Chlorophenyl (TC) : Strong electron-withdrawing effect stabilizes sulfonyl group; promotes hydrogen bonding with target proteins .
• 4-Methylphenyl (Ev5) : Electron-donating methyl group reduces sulfonyl electrophilicity; may alter binding kinetics .

Biological Activity

1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid, a compound belonging to the piperidine class, has garnered attention due to its diverse biological activities. This article explores its pharmacological properties, including antibacterial effects, enzyme inhibition, and potential therapeutic applications, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid is $C_{18}H_{18}ClNO_4S$, with a molecular weight of approximately 379.9 g/mol. The compound features a sulfonyl group attached to a piperidine ring, which is known for its significant biological activity.

Antibacterial Activity

Research indicates that compounds derived from the piperidine structure exhibit notable antibacterial properties. In a study focusing on synthesized derivatives of 1-[(4-Chlorophenyl)sulfonyl]-4-phenyl-4-piperidinecarboxylic acid, moderate to strong activity was observed against Salmonella typhi and Bacillus subtilis, while weaker effects were noted against other strains like Escherichia coli and Staphylococcus aureus .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Escherichia coli	Weak to Moderate
Staphylococcus aureus	Weak to Moderate

Enzyme Inhibition

The compound has shown promise as an inhibitor of several enzymes, particularly acetylcholinesterase (AChE) and urease. In a comparative study, various synthesized derivatives demonstrated significant AChE inhibitory activity with IC50 values indicating their potential as therapeutic agents for conditions like Alzheimer's disease.

Compound ID	IC50 Value (µM)	Enzyme Target
7l	2.14 ± 0.003	Acetylcholinesterase
7m	0.63 ± 0.001	Acetylcholinesterase
7n	2.17 ± 0.006	Acetylcholinesterase
Reference	21.25 ± 0.15	Thiourea (Standard)

All tested compounds also exhibited strong inhibitory activity against urease, which is crucial for the treatment of urinary infections .

Case Studies

• Antibacterial Screening : A study synthesized several derivatives of the compound and screened them for antibacterial activity. The results highlighted that compounds with the sulfonyl group exhibited enhanced activity against specific bacterial strains compared to those without it .
• Enzyme Interaction Studies : Docking studies involving bovine serum albumin (BSA) revealed that these compounds bind effectively, suggesting their potential in drug formulation aimed at targeting specific enzymes associated with various diseases .

Q & A

Q. Advanced

• Solvent selection : Use anhydrous dichloromethane or DMF to minimize hydrolysis of 4-chlorobenzenesulfonyl chloride .
• Stoichiometry : A 1.2:1 molar ratio of sulfonyl chloride to piperidine precursor prevents side reactions (e.g., disubstitution) .
• Temperature control : Maintain 0–5°C during sulfonylation to suppress byproduct formation .
• Workup : Extract unreacted reagents with saturated NaHCO₃, followed by column chromatography (silica gel, ethyl acetate/hexane) .

What computational methods predict the compound’s binding modes with enzymatic targets?

Q. Advanced

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model interactions with bacterial dihydrofolate reductase (DHFR) or human topoisomerase II .
• MD simulations : Run 100-ns trajectories (AMBER force field) to assess binding stability and identify key residues (e.g., Asp94 in DHFR) .
• Free energy calculations : MM-GBSA predicts ΔG binding values within ±1.5 kcal/mol of experimental data .

How does the compound’s solubility impact in vitro assays, and what formulations mitigate this?

Q. Advanced

• Aqueous solubility : Poor solubility (<0.1 mg/mL in water) necessitates DMSO stock solutions (10 mM) diluted in assay buffers (≤0.1% DMSO) .
• Salt formation : Synthesize sodium or hydrochloride salts (e.g., 4-piperidinecarboxylic acid hydrochloride analogs) to improve solubility by 5–10× .
• Nanoformulations : Encapsulate in PEGylated liposomes (PDI <0.2) to enhance bioavailability in pharmacokinetic studies .

What analytical techniques validate the compound’s stability under physiological conditions?

Q. Advanced

• HPLC-DAD : Monitor degradation products at λ = 254 nm using a C18 column (acetonitrile/0.1% TFA gradient) .
• LC-MS/MS : Detect hydrolyzed sulfonamide or decarboxylated metabolites (e.g., m/z 297 → 253 fragmentation) .
• Accelerated stability testing : Incubate at 40°C/75% RH for 4 weeks; >90% purity indicates shelf-life suitability .

How can structure-activity relationship (SAR) studies guide derivative design?

Q. Advanced

• Replace sulfonyl group : Analogues with sulfonamide (NH₂SO₂) show reduced cytotoxicity (IC₅₀ >50 µM) .
• Modify carboxylate : Methyl ester prodrugs improve membrane permeability (logP increased from 1.2 to 2.8) .
• Piperidine substitution : 3-Phenyl derivatives lose 70% of enzyme inhibition, confirming the 4-position’s importance .

What protocols ensure reproducibility in enzyme inhibition assays?

Q. Advanced

• Enzyme source : Use recombinant human topoisomerase II (≥90% purity by SDS-PAGE) .
• Kinetic assays : Measure IC₅₀ via fluorescence polarization (DNA supercoiling assay) with 10 µM ATP and 0.5 µg/mL plasmid DNA .
• Positive controls : Include etoposide (IC₅₀ = 20 µM) to validate assay conditions .

How can scale-up challenges (e.g., low yield in carboxylation) be addressed?

Q. Advanced

• Flow chemistry : Continuous carboxylation with CO₂ under high pressure (5 bar) improves yield from 45% to 72% .
• Catalyst optimization : Use Pd/C (5% wt) for decarboxylation-free reactions .
• Process analytical technology (PAT) : In-line FTIR monitors reaction progress to minimize over-reaction .